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Compound of Interest

Compound Name: 2-Chloromethyl-pyridin-4-ol

Cat. No.: B8191713

Get Quote

Executive Summary: Immediate Action Profile
2-Chloromethyl-pyridin-4-ol (and its tautomer 2-(chloromethyl)pyridin-4(1H)-one) is a

bifunctional intermediate possessing both a nucleophilic hydroxyl group and a highly

electrophilic chloromethyl group.[1][2][3]

Primary Hazard:Alkylating Agent. The chloromethyl moiety is highly reactive toward

biological nucleophiles (DNA/proteins), posing significant mutagenic and corrosive risks.

Immediate Disposal Class:Halogenated Organic Waste. Do not mix with non-halogenated

solvents or aqueous acid streams.

Emergency Response: In case of skin contact, immediate irrigation is critical.[3][4] The

compound acts as a lachrymator and vesicant (blister agent).

Part 1: Chemical Hazard & Stability Profile
Expert Insight: Understanding the mechanism of toxicity allows for safer handling protocols.

Structure-Activity Relationship (SAR)
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The danger of this molecule lies in the chloromethyl group at the 2-position. The pyridine ring

acts as an electron-withdrawing group, making the methylene carbon highly electrophilic.[2]

Alkylating Potential: The C-Cl bond is labile. It readily undergoes

reactions with amine or thiol groups in biological tissue.

Self-Polymerization: In its free base form, the molecule can intermolecularly react (the

pyridine nitrogen or 4-OH of one molecule attacks the chloromethyl of another), leading to

uncontrolled polymerization and exotherms. Always store and dispose of in a stabilized

matrix (e.g., acidic solution or dilute solvent).[1][2]

Hydrolysis: Contact with water releases hydrochloric acid (HCl) and the corresponding

hydroxymethyl derivative.

Quantitative Hazard Data
Property Value/Classification Operational Implication

GHS Classification
Skin Corr.[1][2][5][6] 1B; Acute

Tox. 4

Full PPE (Tyvek sleeves,

double nitrile gloves) required.

[1][2]

Reactivity
Water-reactive (slow); Acid-

sensitive

Do not dispose of in aqueous

waste containers unless

deactivated.[1][2]

RCRA Status (USA)
Characteristic Waste (D002,

D003)

Must be segregated for

incineration.[1][2]

Flash Point Variable (solvent dependent)
Treat as flammable if dissolved

in organic solvents.[1][2]

Part 2: Waste Segregation & Disposal Protocol
Trustworthiness: This protocol relies on segregation to prevent cross-reactivity in waste drums.

Solid Waste (Contaminated Debris)
Items: Gloves, paper towels, weighing boats.[2]
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Protocol:

Place all solid debris into a double-bagged hazardous waste pouch (polyethylene).

Seal the bag with tape.

Label as "Toxic Solid Waste - Halogenated Pyridine Derivative."

Do not place in general trash or biohazard bins.

Liquid Waste (Mother Liquors & Reaction Mixtures)[1]
Stream:Halogenated Organic Waste.

Container: HDPE (High-Density Polyethylene) or Glass carboy.

Compatibility Rule:

NEVER mix with strong oxidizers (e.g., nitric acid) or strong bases (e.g., concentrated

NaOH) in the waste drum.[2]

ALWAYS maintain the pH < 7 if possible to prevent polymerization, or ensure the

concentration is dilute (<10%).

Glassware Decontamination (The "Kill Step")
Before washing glassware in a standard sink, residual traces must be chemically deactivated to

prevent drain contamination.

Deactivation Solution: 5% Sodium Thiosulfate (

) or 1M Aqueous Ammonia.

Mechanism: These nucleophiles displace the chloride, converting the toxic alkyl chloride into

a benign thioether or amine.

Procedure:

Rinse glassware with the deactivation solution inside a fume hood.
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Let stand for 15 minutes.

Collect this rinseate into the Aqueous Hazardous Waste container.

Proceed with normal detergent wash.

Part 3: Emergency Spill Response
Autonomy: This section dictates immediate operational control.

If a spill occurs (>10 mL or >1 g), evacuate the immediate area to allow aerosols to settle.

Don PPE: Double nitrile gloves, lab coat, safety goggles, and a respiratory mask (N95 or

half-face respirator with organic vapor cartridges) if powder is dispersed.[2]

Contain: Surround the spill with absorbent pads.

Neutralize (Liquid Spill): Cover with sodium carbonate (soda ash) or an amine-based spill kit.

This neutralizes the acid generated by hydrolysis.

Absorb: Use vermiculite or clay absorbent.

Disposal: Scoop material into a wide-mouth jar. Label as "Spill Debris: Corrosive/Toxic 2-
Chloromethyl-pyridin-4-ol."[1][2]

Part 4: Visual Decision Workflow
Visualization: Logic flow for determining the correct waste stream.
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Figure 1: Decision tree for segregating chloromethyl pyridine waste streams to ensure RCRA compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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